2-Methyl-1-(pyridine-4-carbonyl)piperazine

• IUPAC Name: (2-methylpiperazin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C11H15N3O/c1-9-8-13-6-7-14(9)11(15)10-2-4-12-5-3-10/h2-5,9,13H,6-8H2,1H3
• InChI Key: OVCWRIMWOOFBDH-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1C(=O)C2=CC=NC=C2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives often involves the cyclization of 1,2-diamine derivatives with sulfonium salts. A key step in the synthesis of 2-substituted chiral piperazines involves an aza-Michael addition between a diamine and an in situ generated sulfonium salt.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions. For instance, they can react with water to form carboxylic acids. They can also react with alcohols to form esters, and with amines to form amides.

Scientific Research Applications

2-Methyl-1-(pyridine-4-carbonyl)piperazine has a wide range of scientific research applications. It is used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anti-allergy drugs, and anti-cancer drugs. It is also used in the synthesis of polymers, such as polyurethanes and polyimides. It is also used in the synthesis of a variety of organic compounds, such as amino acids, peptides, and nucleic acids.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various enzymes such asPARP-1 and CDK6 . These enzymes play crucial roles in cellular processes like DNA repair and cell cycle regulation, respectively.

Mode of Action

It’s known that similar compounds can bind to their target enzymes and modulate their activity . For instance, some compounds can inhibit the activity of the enzyme, leading to changes in the cellular processes controlled by the enzyme.

Advantages and Limitations for Lab Experiments

2-Methyl-1-(pyridine-4-carbonyl)piperazine is a relatively stable compound and can be used in a variety of laboratory experiments. It is relatively easy to synthesize, and its solubility in water makes it suitable for use in a variety of aqueous solutions. However, it is important to note that this compound is a relatively strong base and can react with other compounds in the reaction mixture, leading to the formation of unwanted byproducts.

Future Directions

2-Methyl-1-(pyridine-4-carbonyl)piperazine has a wide range of potential applications in the pharmaceutical, polymer, and chemical industries. Further research is needed to explore the potential therapeutic applications of this compound, particularly in the areas of anti-inflammatory, anti-allergy, and anti-cancer treatments. Additionally, further research is needed to explore the potential uses of this compound in the synthesis of polymers and organic compounds. Finally, further research is needed to determine the mechanism of action of this compound and to develop more efficient synthetic methods for the production of this compound.

Synthesis Methods

2-Methyl-1-(pyridine-4-carbonyl)piperazine can be synthesized from pyridine-4-carbonyl chloride and 2-methylpiperazine via a nucleophilic substitution reaction. This reaction involves the formation of a covalent bond between the nitrogen atom of the pyridine-4-carbonyl chloride and the nitrogen atom of the 2-methylpiperazine. The reaction proceeds in the presence of a base, such as sodium hydroxide, and is typically carried out in an inert atmosphere, such as nitrogen or argon.